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Compound of Interest

Compound Name: Palmitic acid-d2-3

Cat. No.: B1458946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and commercial
availability of Palmitic acid-d2-3, also known as 3,3-dideuteriohexadecanoic acid. This
isotopically labeled fatty acid is a valuable tool in metabolic research, drug development, and
various analytical applications where precise tracking of palmitic acid is required.

Introduction

Palmitic acid (hexadecanoic acid) is the most common saturated fatty acid in animals and
plants and plays a central role in numerous biological processes. The selective incorporation of
deuterium at the C-3 (beta) position creates a stable, non-radioactive tracer that can be
distinguished from its endogenous, non-labeled counterpart by mass spectrometry and other
analytical techniques. This allows for detailed investigation of fatty acid metabolism, uptake,
and incorporation into complex lipids without altering the fundamental biochemical properties of
the molecule.

Synthesis of Palmitic Acid-d2-3

The synthesis of Palmitic acid-d2-3 is not a trivial process and is typically achieved through
specialized chemical methods that allow for regioselective deuteration. While various methods
for deuteration of fatty acids exist, achieving specific labeling at the beta-position requires a
targeted approach. A plausible and effective method is the palladium-catalyzed (3-C(sp3)-H
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deuteration of the parent carboxylic acid. This approach offers high regioselectivity and can be
applied to a range of aliphatic acids.

Experimental Protocol: Palladium-Catalyzed B-C(sp?®)-H
Deuteration

This protocol is adapted from established methods for the late-stage deuteration of carboxylic
acids.

Objective: To selectively introduce two deuterium atoms at the C-3 position of palmitic acid.
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Caption: Palladium-catalyzed [3-C(sp®)—H deuteration workflow for Palmitic acid-d2-3.

Materials and Reagents:

Reagent/Material Molar Ratio Notes

Palmitic Acid 1.0 equiv Starting material

Palladium(ll) Acetate

0.05 - 0.1 equiv Catalyst
(Pd(OAC)z2)

Ethylenediamine-based Ligand 0.1 - 0.2 equiv Directing group

Deuterium source (e.g., D20,
Deuterated Solvent -

HFIP-d2)
] Optional, depending on
Base (e.g., K2CO3) 2.0 - 3.0 equiv N
specific protocol
Anhydrous Solvent - e.g., Toluene, Dioxane
Procedure:

e Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen),
combine palmitic acid, palladium(ll) acetate, and the ethylenediamine-based ligand.

e Solvent Addition: Add the anhydrous organic solvent followed by the deuterated solvent,
which serves as the deuterium source.

o Reaction Conditions: If a base is required by the specific ligand system, it is added at this
stage. The reaction mixture is then heated to the specified temperature (typically between
80-120 °C) and stirred for a prolonged period (24-72 hours) to allow for the C-H activation
and deuterium exchange to occur.

» Monitoring the Reaction: The progress of the reaction can be monitored by taking small
aliquots and analyzing them by GC-MS or *H NMR to determine the extent of deuteration.
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Workup: After the reaction is complete, the mixture is cooled to room temperature. An
agueous workup is performed, typically by adding a dilute acid (e.g., 1 M HCI) to quench the
reaction and protonate the carboxylate. The product is then extracted into an organic solvent
(e.q., ethyl acetate, diethyl ether).

Purification: The combined organic extracts are dried over an anhydrous salt (e.g., NazSOa
or MgSO0a.), filtered, and the solvent is removed under reduced pressure. The crude product
is then purified, typically by column chromatography on silica gel, to yield the pure Palmitic
acid-d2-3.

Analysis: The final product should be analyzed by high-resolution mass spectrometry to
confirm the mass increase corresponding to the incorporation of two deuterium atoms and by
1H and 2H NMR spectroscopy to confirm the position of the deuterium labels.

Commercial Availability

As of late 2025, Palmitic acid-d2-3 (CAS No. 83293-32-7) is not readily available as a stock
item from major chemical suppliers. However, several companies specialize in the custom

synthesis of isotopically labeled compounds and are equipped to produce Palmitic acid-d2-3

on request.

Potential Custom Synthesis Providers:

BOC Sciences: Offers custom isotope labeling services for a wide range of fatty acids and
lipids, including deuteration.[1]

MedChemExpress (MCE): Provides custom synthesis of stable isotope-labeled compounds
and has a portfolio of labeled fatty acids.[2][3]

Cambridge Isotope Laboratories, Inc. (CIL): A leading supplier of stable isotopes and stable
isotope-labeled compounds, offering a diverse library of labeled fatty acids and custom
synthesis services.[4]

Alfa Chemistry: Offers various stable isotope-labeled lipids and provides custom synthesis
services for products not in their catalog.[5]
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e Moravek, Inc.: Specializes in the custom manufacturing of stable-labeled compounds for

research.[6]

Researchers seeking to procure Palmitic acid-d2-3 should contact these or similar companies
with their specific requirements, including desired purity and quantity, to obtain a quote for

custom synthesis.

Signaling Pathways and Logical Relationships

The primary utility of Palmitic acid-d2-3 is as a tracer in metabolic studies. The logical
workflow for such an experiment is outlined below.
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Caption: Experimental workflow for a metabolic study using Palmitic acid-d2-3.

This workflow illustrates how the deuterated fatty acid is introduced into a biological system,
processed through metabolic pathways, and subsequently detected and quantified to provide
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insights into its metabolic fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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